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Compound of Interest

Compound Name:
4-Bromo-5-Ethoxy-2(5H)-

Furanone

Cat. No.: B1281372 Get Quote

Essential Safety and Handling Guide for 4-
Bromo-5-Ethoxy-2(5H)-Furanone
This guide provides immediate, essential safety and logistical information for handling 4-
Bromo-5-Ethoxy-2(5H)-Furanone (CAS No: 32978-38-4) in a laboratory setting.[1][2][3][4][5]

[6] Adherence to these procedures is critical for ensuring the safety of researchers, scientists,

and drug development professionals.

Hazard Summary and GHS Classification
4-Bromo-5-Ethoxy-2(5H)-Furanone is a chemical compound with the molecular formula

C6H7BrO3.[2][7] It is classified under the Globally Harmonized System (GHS) with the

following hazards:

H302: Harmful if swallowed (Acute toxicity, oral).[7]

H315: Causes skin irritation.[7]

H319: Causes serious eye irritation.[7]

H335: May cause respiratory irritation.[7]
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Hazard Classification Category Signal Word

Acute toxicity, oral 4 Warning

Skin corrosion/irritation 2 Warning

Serious eye damage/eye

irritation
2A Warning

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3 Warning

Personal Protective Equipment (PPE)
A comprehensive assessment of the work area and process is necessary to determine the

appropriate PPE.[8] The following table summarizes the minimum required PPE for handling 4-
Bromo-5-Ethoxy-2(5H)-Furanone.

Protection Type Specific Equipment Standard

Eye and Face Protection
Tightly fitting safety goggles or

a face shield.[9]
EN 166 or ANSI Z87.1

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber).[10]

Check manufacturer's

breakthrough times.

Body Protection
Laboratory coat or chemical-

resistant coveralls.[8][11]

EN ISO 27065 for certified

workwear.

Respiratory Protection

Use in a well-ventilated area or

with a certified respirator (e.g.,

N95, half-face mask) if

ventilation is inadequate.[9][10]

Follow a respiratory protection

program.

Foot Protection Closed-toe shoes.[8] N/A

Operational Plan: Step-by-Step Handling Procedure
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Adherence to the following procedural steps is mandatory to minimize exposure and ensure

safe handling.

Preparation:

Ensure a safety shower and eyewash station are accessible and functioning correctly.[12]

Work should be conducted in a well-ventilated area, preferably within a chemical fume

hood.

Assemble all necessary equipment and reagents before handling the compound.

Don the appropriate PPE as specified in the table above.

Handling:

Avoid direct contact with skin and eyes.[12]

Do not breathe dust, fumes, or vapors.[12]

Prevent the formation of dust and aerosols.[12]

Do not eat, drink, or smoke in the handling area.[12]

Keep the container tightly closed when not in use.

In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[13]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing and wash it before reuse. Seek medical advice if irritation

occurs.[12][13]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.[13]
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Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[13]

Disposal Plan
All waste materials must be handled as hazardous waste and disposed of in accordance with

local, state, and federal regulations.

Waste Collection:

Collect excess 4-Bromo-5-Ethoxy-2(5H)-Furanone and any contaminated materials

(e.g., gloves, paper towels) in a designated, labeled, and sealed container.

Do not mix with other waste streams unless compatibility is known.

Storage:

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[13]

Disposal:

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Do not dispose of down the drain or in regular trash.

Experimental Workflow for Safe Handling
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal Emergency Procedures

Don Appropriate PPE
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Weigh Compound

Proceed to Handling

Perform Reaction

Decontaminate Surfaces

Reaction Complete

Spill

If Spill Occurs

Personal Exposure

If Exposure Occurs

Segregate & Label Waste

Store for EHS Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Bromo-5-Ethoxy-2(5H)-Furanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bjoka-vip.com [bjoka-vip.com]

2. scbt.com [scbt.com]

3. Page loading... [wap.guidechem.com]

4. 2(5H)-FURANONE,4-BROMO-5-ETHOXY- (1 x 1 g) | Reagentia [reagentia.eu]

5. pschemicals.com [pschemicals.com]

6. keyorganics.net [keyorganics.net]

7. 4-Bromo-5-ethoxy-2,5-dihydrofuran-2-one | C6H7BrO3 | CID 12423224 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

9. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]

10. research.arizona.edu [research.arizona.edu]

11. osha.oregon.gov [osha.oregon.gov]

12. file.medchemexpress.com [file.medchemexpress.com]

13. fishersci.co.uk [fishersci.co.uk]

To cite this document: BenchChem. [Personal protective equipment for handling 4-Bromo-5-
Ethoxy-2(5H)-Furanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281372#personal-protective-equipment-for-
handling-4-bromo-5-ethoxy-2-5h-furanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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